N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}-2-(2,3,6-trimethylphenoxy)acetamide

• IUPAC Name: N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-2-(2,3,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C20H21N3O4S2/c1-13-4-5-14(2)19(15(13)3)27-12-18(24)22-16-6-8-17(9-7-16)29(25,26)23-20-21-10-11-28-20/h4-11H,12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: JMCIYNLSZQDVSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3)C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

The compound contains a thiazole group, which is a five-membered ring containing one sulfur and one nitrogen atom. Thiazoles are aromatic heterocycles and are a basic scaffold found in many natural compounds. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiazole-based compounds are generally synthesized through the reaction of α-haloketones or α-haloaldehydes with thioamides or thioureas.

Chemical Reactions Analysis

Thiazole compounds are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Future Directions

Thiazole derivatives are a topic of ongoing research due to their wide range of biological activities. Future research may focus on synthesizing new thiazole derivatives and studying their biological activities, with the aim of developing new drugs and treatments.